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Compound of Interest

Compound Name: 2-Bromo-6-iodopyridine

Cat. No.: B1338975 Get Quote

Essential Safety and Handling Guide for 2-
Bromo-6-iodopyridine
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 2-Bromo-6-
iodopyridine, ensuring the well-being of laboratory personnel and adherence to the highest

safety standards. The following procedural guidance is designed to be a readily accessible

resource for professionals engaged in research and development.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 2-Bromo-6-iodopyridine is not readily available,

data from structurally similar compounds such as brominated and iodinated pyridines indicate

that it should be handled with caution. The primary hazards associated with similar compounds

include acute oral toxicity, skin and eye irritation, and respiratory tract irritation.[1][2] Therefore,

the use of appropriate personal protective equipment is mandatory to prevent exposure.

Table 1: Recommended Personal Protective Equipment (PPE)
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Body Part Recommended Protection Specifications/Standards

Eyes/Face

Safety glasses with side-

shields or chemical safety

goggles, and a face shield.

Conforming to EN166 (EU) or

NIOSH (US) standards.[3]

Skin

Chemical-resistant gloves

(e.g., Butyl rubber, Viton®, or

nitrile rubber). A fully-buttoned,

chemical-resistant lab coat.

Inspect gloves for any signs of

degradation or puncture before

use.[1][4]

Respiratory

Work should be conducted in a

well-ventilated area or under a

certified chemical fume hood. If

ventilation is inadequate, a

NIOSH/MSHA-approved

respirator is necessary.

Adherence to OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149 is

recommended.[1][4]

Body

A chemical-resistant lab coat

or apron, long-sleeved

clothing, full-length pants, and

closed-toe shoes are required

to prevent skin exposure.[1][5]

Contaminated work clothing

should not be allowed out of

the workplace and must be

washed before reuse.[1]

Operational Plan: Step-by-Step Handling Procedure
A strict operational protocol is essential to minimize exposure and ensure the safe handling of

2-Bromo-6-iodopyridine.

1. Preparation:

Ensure that a safety shower and an eyewash station are readily accessible and in close

proximity to the workstation.[1][4]

Conduct all weighing, transferring, and handling of the compound within a certified chemical

fume hood to control airborne levels.[1][5]

Gather all necessary PPE and inspect it for integrity.
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Have appropriate spill cleanup materials readily available.

2. Handling:

Avoid all personal contact, including inhalation and contact with skin and eyes.[1]

Use non-sparking tools and avoid generating dust.[1][6]

Keep the container tightly closed when not in use.[1][4]

Do not eat, drink, or smoke in the handling area.[1][4]

Ground and secure containers when dispensing or pouring the product.[7]

3. In Case of Exposure:

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

including under the eyelids. Seek immediate medical attention.[5]

Skin Contact: Immediately wash the affected area with soap and plenty of water while

removing all contaminated clothing. If skin irritation occurs, seek medical advice.[5][7]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[3][5]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and call a physician or

poison control center immediately.[3][5][8][9]

Disposal Plan: Step-by-Step Waste Management
Proper disposal of 2-Bromo-6-iodopyridine and any contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

Solid Waste: Collect waste 2-Bromo-6-iodopyridine and any contaminated solids (e.g.,

paper towels, gloves) in a designated, properly labeled, and sealed hazardous waste

container. The label should clearly state "Hazardous Waste" and the full chemical name.[1][5]
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Liquid Waste: If the compound is in a solution, collect it in a separate, sealable, and clearly

labeled "Halogenated Organic Liquid Waste" container.[5]

2. Storage:

Store waste containers in a cool, dry, and well-ventilated area away from incompatible

materials.

Keep waste containers tightly closed.

3. Final Disposal:

Arrange for the collection and disposal of hazardous waste through a licensed environmental

waste management company.

Ensure strict adherence to all local, state, and federal regulations for hazardous waste

disposal.[5]

Do not let the chemical enter drains.[1]
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Caption: Workflow for the safe handling and disposal of 2-Bromo-6-iodopyridine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1338975?utm_src=pdf-body-img
https://www.benchchem.com/product/b1338975?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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